Cas no 321345-36-2 (1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide)
321345-36-2 structure
Product Name:1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide
CAS No:321345-36-2
MF:C15H12FNO2S
MW:289.324686050415
MDL:MFCD04114777
CID:293359
PubChem ID:17807805
Update Time:2025-09-28
1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
- 1-fluoro-3-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
- 1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]Benzene
- A-TOSYL-(3-FLUOROBENZYL) ISOCYANIDE
- [1-(3-Fluorophenyl)-1-Tosyl]Methyl Isocyanide
- 1-Fluoro-3-(isocyano(tosyl)methyl)benzene
- 3-fluorophenyl-tolylsulfonomethylisocyanide
- FD6029
- A5782
- FT-0604152
- Benzene, 1-fluoro-3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
- AMY21479
- 321345-36-2
- [1-(3-fluorophenyl)-1-tosyl]methylisocyanide
- SCHEMBL4833791
- AB18962
- MFCD04114777
- AKOS028109919
- 1-Fluoro-3-[isocyano(4-methylbenzene-1-sulfonyl)methyl]benzene
- DTXSID50591074
- 1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide
-
- MDL: MFCD04114777
- Inchi: 1S/C15H12FNO2S/c1-11-6-8-14(9-7-11)20(18,19)15(17-2)12-4-3-5-13(16)10-12/h3-10,15H,1H3
- InChI Key: QOEGZIMRMSXLIL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1)F)[N+]#[C-])(=O)=O
Computed Properties
- Exact Mass: 289.05700
- Monoisotopic Mass: 289.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9A^2
- XLogP3: 3.1
Experimental Properties
- PSA: 42.52000
- LogP: 3.83740
1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F632375-50mg |
[1-(3-Fluorophenyl)-1-tosyl]methyl Isocyanide |
321345-36-2 | 50mg |
$ 57.00 | 2023-09-07 | ||
| TRC | F632375-100mg |
[1-(3-Fluorophenyl)-1-tosyl]methyl Isocyanide |
321345-36-2 | 100mg |
$ 69.00 | 2023-09-07 | ||
| TRC | F632375-500mg |
[1-(3-Fluorophenyl)-1-tosyl]methyl Isocyanide |
321345-36-2 | 500mg |
$ 126.00 | 2023-09-07 | ||
| Ambeed | A573858-1g |
1-Fluoro-3-(isocyano(tosyl)methyl)benzene |
321345-36-2 | 95+% | 1g |
$377.0 | 2025-02-21 | |
| Ambeed | A573858-5g |
1-Fluoro-3-(isocyano(tosyl)methyl)benzene |
321345-36-2 | 95+% | 5g |
$1144.0 | 2025-02-21 | |
| abcr | AB450297-1 g |
1-Fluoro-3-(isocyano(tosyl)methyl)benzene |
321345-36-2 | 1g |
€370.80 | 2022-06-10 | ||
| abcr | AB450297-5 g |
1-Fluoro-3-(isocyano(tosyl)methyl)benzene |
321345-36-2 | 5g |
€1,002.80 | 2022-06-10 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 49R0003-1g |
[1-(3-Fluorophenyl)-1-tosyl]methyl isocyanide |
321345-36-2 | 96% | 1g |
¥8726.45 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 49R0003-5g |
[1-(3-Fluorophenyl)-1-tosyl]methyl isocyanide |
321345-36-2 | 96% | 5g |
¥34958.27 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 49R0003-500mg |
[1-(3-Fluorophenyl)-1-tosyl]methyl isocyanide |
321345-36-2 | 96% | 500mg |
¥4800.42 | 2025-02-20 |
1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
321345-36-2 (1-(3-Fluorophenyl)-1-tosylmethyl Isocyanide) Related Products
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- 459216-21-8(Benzene,1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-3-methyl-)
- 321345-37-3(Benzene,1,2-difluoro-4-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)
- 263389-54-4(Tosyl-(4-Methoxybenzyl)Isocyanide)
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- 263389-45-3(Benzene,1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-3-(trifluoromethyl)-)
- 668990-76-9(Benzene,1,3-difluoro-2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)
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